Cas no 1217862-99-1 (N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide)

• Product Name: N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide
• CAS No: 1217862-99-1
• MF: C₁₄H₁₄F₂N₄OS
• MW: 324.348968029022
• MDL: MFCD15146500
• CID: 4686947
• Update Time: 2025-06-14

N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide
• N-(2,4-difluorophenyl)-5-(piperidin-4-yl)-1,3,4-thiadiazole-2-carboxamide
• T3742
• 1,3,4-thiadiazole-2-carboxamide, N-(2,4-difluorophenyl)-5-(4-piperidinyl)-
• N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide

• MDL： MFCD15146500
• Inchi： 1S/C14H14F2N4OS/c15-9-1-2-11(10(16)7-9)18-12(21)14-20-19-13(22-14)8-3-5-17-6-4-8/h1-2,7-8,17H,3-6H2,(H,18,21)
• InChI Key： XKVKHAXBBDSVKD-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2F)F)=O)=NN=C1C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Topological Polar Surface Area: 95.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide

Recent Advances in the Study of N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide (CAS: 1217862-99-1)

N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide (CAS: 1217862-99-1) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in biomedical research.

The compound belongs to the thiadiazole class of heterocyclic compounds, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of the piperidin-4-yl moiety and the difluorophenyl group in its structure suggests potential interactions with various biological targets, such as enzymes and receptors. Recent studies have explored its binding affinity and selectivity towards specific proteins, shedding light on its potential as a therapeutic agent.

One of the key areas of investigation has been the compound's role in modulating protein-protein interactions (PPIs) and signal transduction pathways. Preliminary in vitro and in vivo studies have demonstrated its ability to inhibit certain kinases and other signaling molecules, which are often dysregulated in diseases such as cancer and inflammatory disorders. These findings highlight the compound's potential as a novel therapeutic candidate for targeted therapies.

In addition to its pharmacological properties, recent research has also focused on optimizing the synthesis and formulation of N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for further preclinical and clinical studies. Furthermore, formulation studies have explored its solubility, stability, and bioavailability, addressing some of the challenges associated with its development as a drug.

Despite the promising findings, several challenges remain in the development of this compound. These include the need for more comprehensive toxicity studies, better understanding of its pharmacokinetics and pharmacodynamics, and identification of potential off-target effects. Future research should also focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies.

In conclusion, N-(2,4-Difluorophenyl)-5-piperidin-4-yl-1,3,4-thiadiazole-2-carboxamide represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of study in the field of chemical biology and medicinal chemistry. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.